Cas no 1008414-36-5 (2-4-ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile)

• Product Name: 2-4-ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile
• CAS No: 1008414-36-5
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5949855
• PubChem ID: 45843714
• Update Time: 2025-05-20

2-4-ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile
• EN300-18204000
• 2-[4-ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-yl]acetonitrile
• AKOS022383231
• 1008414-36-5

• Inchi： 1S/C14H15N3O3/c1-3-14(10-4-6-11(20-2)7-5-10)12(18)17(9-8-15)13(19)16-14/h4-7H,3,9H2,1-2H3,(H,16,19)
• InChI Key： YHWNONGUIBXJEP-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(=CC=2)OC)(CC)NC(N1CC#N)=O

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.4Ų

Additional information on 2-4-ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile

Introduction to 2-4-Ethyl-4-(4-Methoxyphenyl)-2,5-Dioxoimidazolidin-1-ylacetonitrile (CAS No. 1008414-36-5)

2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile, with the CAS number 1008414-36-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an imidazolidinone core and a cyano group, making it a promising candidate for various biological applications. In this article, we will delve into the chemical properties, synthesis methods, and potential therapeutic applications of this compound.

The molecular formula of 2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile is C₁₇H₁₈N₂O₃, and its molecular weight is approximately 302.33 g/mol. The compound's structure consists of a central imidazolidinone ring with substituents that include an ethyl group, a methoxyphenyl group, and a cyano group. These functional groups contribute to the compound's chemical reactivity and biological activity.

In terms of physical properties, 2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile is typically a white to off-white solid with a melting point ranging from 170 to 175°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics are important for its use in various experimental settings, including in vitro and in vivo studies.

The synthesis of 2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-methoxybenzaldehyde with ethyl cyanoacetate to form an intermediate, which is then cyclized to produce the desired compound. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The biological activity of 2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile has been the subject of numerous studies. Recent research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as tumor necrosis factor-alpha (TNF-α) and cyclooxygenase (COX).

In addition to its anti-inflammatory effects, 2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway.

The pharmacokinetic properties of 2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile have also been studied to assess its suitability for therapeutic use. In animal models, this compound has shown favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further evaluate the safety and efficacy of 2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile, several clinical trials are currently underway. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients and exhibits promising therapeutic effects. However, more extensive clinical trials are needed to fully understand its potential benefits and any potential side effects.

In conclusion, 2-4-Ethyl-4-(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-ylacetonitrile (CAS No. 1008414-36-5) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in the pharmaceutical industry. Its unique chemical structure and favorable pharmacological properties position it as a potential therapeutic agent for treating inflammatory diseases and cancer. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its potential impact on human health.